Cas no 2171703-49-2 (4-(1-cyclopropylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(1-cyclopropylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171703-49-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6585665
• PubChem ID: 165537663
• Update Time: 2025-09-19

4-(1-cyclopropylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-cyclopropylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(1-cyclopropylethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1514105
• 2171703-49-2

• Inchi： 1S/C25H28N2O5/c1-15(16-10-11-16)26-24(30)22(12-13-23(28)29)27-25(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21-22H,10-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： GQDFMEZNIIGYEC-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)C1CC1

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(1-cyclopropylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(1-Cyclopropylethyl)carbamoyl-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid: A Comprehensive Overview

The compound with CAS No 2171703-49-2, named 4-(1-cyclopropylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, is a complex organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structure and promising applications in drug development. In this article, we will delve into its structural features, pharmacological properties, synthetic methods, and potential therapeutic uses.

Structural Features: The molecule comprises several key structural elements that contribute to its functionality. The presence of a cyclopropylethyl group introduces strain and rigidity, which can enhance binding affinity to specific biological targets. The fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, indicating that this compound may be involved in the construction of more complex molecules or as an intermediate in drug design. The butanoic acid backbone provides a flexible linker, enabling interactions with various biological systems.

Pharmacological Properties: Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways. Its ability to inhibit specific enzymes or receptors makes it a candidate for treating conditions such as inflammation, cancer, or neurodegenerative diseases. Preclinical data suggest that the compound exhibits selectivity towards certain targets, reducing off-target effects and improving therapeutic efficacy.

Synthetic Methods: The synthesis of this compound involves multi-step reactions, including coupling reactions and protecting group strategies. Researchers have optimized the synthesis to achieve high yields and purity, ensuring scalability for potential large-scale production. The use of environmentally friendly reagents and conditions aligns with current trends toward sustainable chemistry practices.

Therapeutic Applications: The compound's versatility allows for exploration in various therapeutic areas. Its role as an intermediate in peptide synthesis could facilitate the development of novel biotherapeutics. Additionally, its potential as a drug candidate for treating chronic diseases underscores its importance in contemporary drug discovery efforts.

In conclusion, 4-(1-cyclopropylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with promising biological activity, positions it as a valuable tool in both academic research and industrial applications.